Cas no 324009-25-8 (1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE)

1-(3,5-Dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl)-1-ethanone is a specialized organic compound featuring a pyrazole core substituted with a phenylsulfonylmethyl group at the 4-position and an acetyl moiety at the 1-position. This structure imparts unique reactivity, making it valuable in synthetic chemistry, particularly in the development of heterocyclic compounds and pharmaceutical intermediates. The presence of both electron-withdrawing (sulfonyl) and electron-donating (methyl) groups enhances its versatility in nucleophilic and electrophilic reactions. Its well-defined molecular architecture ensures consistent performance in coupling and functionalization reactions. The compound is typically characterized by high purity and stability, making it suitable for research and industrial applications requiring precise chemical modifications.
1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE structure
324009-25-8 structure
Product Name:1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE
CAS No:324009-25-8
MF:C14H16N2O3S
MW:292.353442192078
MDL:MFCD00244817
CID:5165593
Update Time:2026-03-04

1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE Chemical and Physical Properties

Names and Identifiers

    • 1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE
    • 1-{4-[(benzenesulfonyl)methyl]-3,5-dimethyl-1H-pyrazol-1-yl}ethan-1-one
    • Ethanone, 1-[3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl]-
    • 1-{3,5-dimethyl-4-[(phenylsulfonyl)methyl]-1H-pyrazol-1-yl}-1-ethanone
    • 1-[4-(benzenesulfonylmethyl)-3,5-dimethylpyrazol-1-yl]ethanone
    • Bionet2_000976
    • HMS1366M08
    • MDL: MFCD00244817
    • Inchi: 1S/C14H16N2O3S/c1-10-14(11(2)16(15-10)12(3)17)9-20(18,19)13-7-5-4-6-8-13/h4-8H,9H2,1-3H3
    • InChI Key: ZGCCQBIIMHRFJC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CC1C(C)=NN(C(C)=O)C=1C)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 452
  • XLogP3: 1.6
  • Topological Polar Surface Area: 77.4

1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE Pricemore >>

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Additional information on 1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE

Comprehensive Overview of 1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE (CAS No. 324009-25-8)

1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE, with the CAS number 324009-25-8, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of pyrazole derivatives, which are known for their diverse biological activities and applications in drug discovery. The presence of a phenylsulfonyl group and an acetyl moiety in its structure makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for pyrazole-based compounds has surged due to their potential in treating various diseases, including inflammation, cancer, and metabolic disorders. Researchers are particularly interested in 1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE because of its unique structural features, which may contribute to its efficacy in modulating specific biological pathways. The compound's CAS No. 324009-25-8 is frequently searched in scientific databases, reflecting its relevance in current studies.

The synthesis of 1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE involves multi-step organic reactions, including the introduction of the phenylsulfonyl group and the subsequent acetylation of the pyrazole ring. These steps require precise control of reaction conditions to ensure high yield and purity. The compound's molecular weight and solubility properties are critical parameters for its application in further chemical transformations.

One of the trending topics in the field of organic chemistry is the development of green synthesis methods for complex molecules like 1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE. Researchers are exploring eco-friendly catalysts and solvents to minimize environmental impact while maintaining high efficiency. This aligns with the growing emphasis on sustainable chemistry and the reduction of hazardous waste in industrial processes.

Another area of interest is the computational modeling of pyrazole derivatives to predict their biological activity and optimize their structures for specific applications. Advanced techniques such as molecular docking and quantum mechanical calculations are being employed to study the interactions of 1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE with target proteins. These approaches accelerate the drug discovery process and reduce the need for extensive experimental trials.

The compound's stability and storage conditions are also critical considerations for researchers and manufacturers. Proper handling and storage ensure the integrity of 1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE over time, preventing degradation that could affect its performance in subsequent applications. Common queries related to this topic include "optimal storage temperature for CAS No. 324009-25-8" and "shelf life of pyrazole derivatives."

In conclusion, 1-(3,5-DIMETHYL-4-[(PHENYLSULFONYL)METHYL]-1H-PYRAZOL-1-YL)-1-ETHANONE (CAS No. 324009-25-8) is a promising compound with broad potential in pharmaceutical and agrochemical research. Its unique structure, combined with the growing interest in sustainable synthesis and computational drug design, positions it as a key player in the development of next-generation therapeutics. As research progresses, this compound is likely to remain a focal point for scientists exploring innovative solutions to global health challenges.

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